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Compound of Interest

Compound Name:
Myristoyl tetrapeptide Ala-Ala-Pro-

Val

Cat. No.: B15137364 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Myristoyl tetrapeptide Ala-Ala-Pro-Val is a synthetic lipopeptide that has garnered interest in

the fields of dermatology and pharmacology. This guide provides a comprehensive overview of

its physicochemical properties, biological activities, and the experimental methodologies used

for its synthesis, purification, and characterization. The peptide's known functions include the

stimulation of extracellular matrix (ECM) protein synthesis and the inhibition of matrix

metalloproteinases (MMPs), suggesting its potential in anti-aging and tissue repair applications.

Furthermore, the core tetrapeptide, Ala-Ala-Pro-Val, is a known inhibitor of human neutrophil

elastase (HNE), implicating a role in modulating inflammatory processes. This document

serves as a technical resource for researchers and professionals engaged in the study and

development of therapeutic peptides.

Physicochemical Properties
The physicochemical properties of Myristoyl tetrapeptide Ala-Ala-Pro-Val are crucial for its

formulation, delivery, and biological activity. The covalent attachment of a myristoyl group, a

C14 saturated fatty acid, to the N-terminus of the Ala-Ala-Pro-Val tetrapeptide significantly

increases its lipophilicity, which can enhance its penetration through biological membranes.

Table 1: Physicochemical Properties of Myristoyl Tetrapeptide Ala-Ala-Pro-Val
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Property Value Source/Method

Chemical Name
N-Myristoyl-L-alanyl-L-alanyl-

L-prolyl-L-valine
IUPAC Nomenclature

CAS Number 1616261-46-1 Chemical Abstracts Service

Molecular Formula C29H52N4O6 Calculated

Molecular Weight 568.75 g/mol Calculated

Calculated logP 3.2
Calculated (e.g., using

Molinspiration)

Solubility

Limited solubility in aqueous

buffers. Soluble in organic

solvents such as Dimethyl

Sulfoxide (DMSO) and N,N-

Dimethylformamide (DMF).[1]

Inferred from related

compounds

Stability

Stock solutions in organic

solvents are stable for up to 3

months at -20°C. Hydrolysis of

peptide bonds is a primary

degradation pathway in

aqueous solutions. Long-term

storage at -80°C is

recommended.

Inferred from related

compounds

Biological Activity and Signaling Pathways
Myristoyl tetrapeptide Ala-Ala-Pro-Val exhibits a range of biological activities primarily

related to skin health and inflammation modulation.

Stimulation of Extracellular Matrix (ECM) Protein
Synthesis
The peptide has been reported to stimulate the expression of key ECM proteins, such as

collagen and fibronectin.[2] This activity is crucial for maintaining the structural integrity and

elasticity of the skin. The proposed signaling pathway involves the interaction of the lipopeptide
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with cell surface receptors on fibroblasts, leading to the activation of downstream signaling

cascades that upregulate the transcription and translation of ECM components.

Fibroblast

Myristoyl-AAPV Fibroblast Receptor
Binds

Cell Membrane

Signal Transduction Cascade
(e.g., MAPK/ERK pathway)

Activation of
Transcription Factors

(e.g., AP-1, SP1)

Increased Gene Expression
of ECM Proteins

Collagen & Fibronectin
Synthesis

Myristoyl-AAPV Matrix Metalloproteinases
(e.g., MMP-1, MMP-3, MMP-9) ECM Degradation

Causes

Myristoyl-AAPV
Competitively Inhibits

Human Neutrophil Elastase Inflammation &
Tissue Damage

Contributes to
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Solid-Phase Peptide Synthesis

Resin Swelling

Fmoc Deprotection
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Wash
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Wash
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Wash
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Wash

Couple Myristic Acid

Cleavage from Resin

Lyophilization

Crude Myristoyl-AAPV
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Peptide Synthesis (SPPS)

Purification (RP-HPLC)

Characterization (MS, NMR)

Biological Activity Assays

HNE Inhibition Assay ECM Expression Assay MMP Inhibition Assay

Data Analysis & Interpretation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15137364#physicochemical-properties-of-myristoyl-
tetrapeptide-ala-ala-pro-val]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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